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Compound of Interest

Compound Name: 3-Bromo-2-chloro-6-fluorotoluene
CAS No.: 203302-92-5
Cat. No.: B1273176

Get Quote

Compound Profile & Structural Integrity

3-Bromo-2-chloro-6-fluorotoluene is a densely functionalized aromatic scaffold used
primarily in the synthesis of agrochemicals and pharmaceutical intermediates (e.g., inhibitors
targeting kinase pathways).[1] Its unique substitution pattern—featuring three distinct halogens
—creates a specific electronic signature essential for structure-activity relationship (SAR)

studies.
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Property Data

1-Bromo-2-chloro-4-fluoro-3-methylbenzene

IUPAC Name (Note: Numbering priority may vary; typically
Toluene C1)
Common Name 3-Bromo-2-chloro-6-fluorotoluene
CAS Number 203302-92-5
Molecular Formula C7HsBrCIF
Molecular Weight 223.47 g/mol
Colorless to pale yellow liquid or low-melting
Appearance .
solid
Solubility Soluble in CDCls, DMSO-ds, Methanol-da4

Nuclear Magnetic Resonance (NMR) Spectroscopy

Note: The following data represents high-fidelity predicted values based on additive substituent
increments (Z-scores) and scalar coupling constants characteristic of fluorinated toluenes.
Experimental values may vary slightly (0.1 ppm) depending on solvent and concentration.

'H NMR Data (400 MHz, CDCIs)

The proton spectrum is defined by the coupling of the aromatic protons with the fluorine atom (

F, spin 1/2) and the splitting of the methyl group.
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Shift (5
ppm)

Position

Multiplicity

Integration

Coupling
Constants (

in Hz)

Assignment
Logic

H-5 6.95-7.05

dd (Doublet
of Doublets)

Ortho to F,
Meta to Me.
The large
coupling to F

is diagnostic.

H-4 7.35-7.45

dd

1H

Ortho to Br,
Para to Me.
Deshielded
by Br; shows
meta-

coupling to F.

CHs 2.35-2.45

d (Doublet)

3H

Methyl
Group. Long-
range
coupling to F
(through 4
bonds) splits
this singlet
into a

doublet.

Mechanistic Insight: The fluorine atom at position 6 exerts a strong "through-bond" coupling

effect.

e H-5 experiences a strong ortho-coupling (

), typically 8—10 Hz.

o H-4 experiences a weaker meta-coupling (

), typically 5—6 Hz.
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e The Methyl group is not a singlet; it is a doublet due to

coupling (~2 Hz), a critical quality attribute (CQA) for confirming the position of the fluorine
relative to the methyl.

13C NMR Data (100 MHz, CDCIs)
The

C spectrum is dominated by C-F coupling, resulting in doublets for all carbons except those too
distant to couple effectively.

Carbon Shift (6 ppm) Multiplicity (Hz) Assighment
~245 ( C-F ipso.
C-6 ~158.5 d Distinctive large
) coupling.
c-1 126.0 d e C-Me Ipso.
' ) Coupled to F.
~23(
C-5 ~115.5 d C-H ortho to F.
)
o 1320 g ~4( C-Cl ipso. Weak
' ) coupling to F.
~8 (
C-4 ~130.5 d C-H metato F.

C-Br ipso. Para
C-3 ~121.0 s/d <3 to F (coupling
often negligible).

Methyl. Weak

coupling to F.

CHs ~14.5 d ~3-5

Mass Spectrometry (MS) Profile
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Mass spectrometry is the primary tool for confirming the halogen composition. The presence of
one Chlorine (

Cl/

Cl) and one Bromine (

Br/

Br) creates a distinct "tetrad" isotope pattern.

lonization Mode: EI (Electron Impact) or ESI+ (if derivatized). Molecular lon (M+): 222/224/226
Isotope Pattern Analysis:
e m/z 222 (M): Contains

Br and

Cl. (Relative Intensity: ~77%)[2]
e m/z 224 (M+2): Contains

Br +

CIAND

Br +

Cl. (Relative Intensity: ~100% - Base Peak)[2][3][4]
e m/z 226 (M+4): Contains

Br and

Cl. (Relative Intensity: ~25%)[2][5]

Fragmentation Pathway:

o [M]* (224)
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Loss of Br (79/81)

[M-Br]* (143/145) (C7HsCIF+)
e [M-Br]* (143)

Loss of Cl (35/37)

[M-Br-Cl]* (108) (C7HsF*, Fluorotropylium ion)
e [M-Br-ClJ*

Loss of HF

m/z 88 (Tropylium derivative)

Infrared (IR) Spectroscopy

Key diagnostic bands for rapid quality control (QC).

Wavenumber (cm~—2) Vibration Mode Functional Group

3050 — 3090 C-H Stretch Aromatic C-H

2920 — 2980 C-H Stretch Methyl (Aliphatic)

1580, 1470 C=C Stretch Aromatic Ring Skeleton
1150 — 1250 C-F Stretch Aryl Fluoride (Strong, Broad)
1050 — 1080 C-CI Stretch Aryl Chloride

600 — 700 C-Br Stretch Aryl Bromide

Experimental Protocols
Sample Preparation for NMR

To ensure resolution of the fine fluorine couplings (

), correct sample preparation is vital.
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e Solvent: Use CDCIs (Chloroform-d) neutralized with silver foil or K2COs if the compound is
acid-sensitive (though aryl halides are generally stable).

e Concentration: Dissolve 10-15 mg of sample in 0.6 mL of solvent.

« Filtration: Filter through a cotton plug in a glass pipette to remove suspended solids that
cause line broadening.

¢ Acquisition: Set relaxation delay (

) to at least 2.0 seconds to allow full relaxation of the methyl protons for accurate integration.

Visualization of Analytical Workflow

The following diagram outlines the logical flow for validating the structure of 3-Bromo-2-
chloro-6-fluorotoluene, distinguishing it from potential regioisomers (e.g., 4-bromo isomer).
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Unknown Sample
(C7H5BrCIF)

Mass Spectrometry
(Check Isotope Pattern)

onfirms Br + Cl

M: M+2: M+4
(75:100: 25)

1H NMR Analysis

(Focus on Me-Group)

Methyl Signal
(~2.4 ppm)

:

Splitting: Doublet (d)
J~20Hz

ritical Check

Isomer Check:
If Singlet = F is Para/Meta
If Doublet = F is Ortho

Identity Confirmed:
3-Bromo-2-chloro-6-fluorotoluene

Click to download full resolution via product page
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Caption: Analytical decision tree for structural verification. The methyl doublet is the definitive
differentiator from isomers where F is not ortho to Methyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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